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Compound of Interest

Compound Name: 3-Methylhexane

CAS No.: 70024-92-9

Cat. No.: B7779960

Get Quote

This guide provides a comprehensive overview of the chemical and physical properties of 3-
methylhexane, a branched-chain alkane of significant interest in various scientific and

industrial domains. Intended for researchers, scientists, and professionals in drug

development, this document delves into the molecular structure, physicochemical parameters,

and analytical methodologies pertinent to the study of this compound.

Introduction: The Significance of 3-Methylhexane
3-Methylhexane (C7H16) is a saturated hydrocarbon and a structural isomer of heptane.[1][2]

As a branched-chain alkane, its molecular architecture imparts distinct properties compared to

its linear counterpart, n-heptane. These characteristics are of fundamental importance in fields

ranging from organic synthesis and materials science to metabolomics and fuel technology. In

the context of drug development, understanding the behavior of small organic molecules like 3-
methylhexane is crucial for comprehending drug-excipient interactions, solvent properties, and

metabolic pathways. This guide aims to provide a detailed technical resource on 3-
methylhexane, emphasizing its molecular weight, chemical formula, and other key attributes.
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Molecular Structure and Formula
The chemical formula of 3-methylhexane is C7H16, indicating it is comprised of seven carbon

atoms and sixteen hydrogen atoms.[3] Its structure consists of a six-carbon hexane backbone

with a single methyl group (–CH3) branching from the third carbon atom.[1][3] This branching is

a key determinant of its physical and chemical behavior. The International Union of Pure and

Applied Chemistry (IUPAC) name for this compound is 3-methylhexane.[4] It is also known by

the synonym 2-ethylpentane.[3][5]

The presence of a chiral center at the third carbon atom means that 3-methylhexane exists as

a pair of enantiomers: (R)-3-methylhexane and (S)-3-methylhexane.[2] This stereoisomerism

can be a critical consideration in biological systems and chiral separations.

Caption: Molecular structure of 3-methylhexane.

Physicochemical Properties
The molecular weight and physical properties of 3-methylhexane are critical for its application

and handling. A summary of these key parameters is presented in the table below.
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Property Value Source(s)

Molecular Formula C7H16 [1][3][4][5][6][7][8]

Molecular Weight 100.20 g/mol [4][5][6]

CAS Number 589-34-4 [5][6][8]

Appearance Colorless liquid [3][6]

Odor
Characteristic hydrocarbon

odor
[3][6]

Density 0.687 g/mL at 25 °C [6]

Boiling Point 91 °C [6]

Melting Point -119 °C [6]

Solubility

Insoluble in water; Soluble in

acetone, alcohol, benzene,

chloroform, ether, and ligroin.

[3][6]

[3][6]

Refractive Index n20/D 1.388 [6]

Analytical Characterization: A Protocol for Gas
Chromatography-Mass Spectrometry (GC-MS)
The identification and quantification of 3-methylhexane in various matrices are commonly

achieved using Gas Chromatography-Mass Spectrometry (GC-MS). This technique provides

excellent separation of volatile compounds and definitive identification based on mass-to-

charge ratio.

Experimental Protocol
Sample Preparation:

For liquid samples, a direct injection of a diluted aliquot (e.g., 1:1000 in hexane) is typically

sufficient.
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For solid or semi-solid matrices, headspace sampling or solvent extraction followed by

concentration may be necessary.

GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B GC or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar

column.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Inlet Temperature: 250 °C.

Injection Volume: 1 µL in splitless mode.

Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 minutes.

Ramp: 10 °C/min to 200 °C.

Hold: 5 minutes at 200 °C.

MSD Transfer Line Temperature: 280 °C.

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Electron Ionization (EI) Energy: 70 eV.

Mass Range: m/z 35-350.

Data Analysis:
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The retention time of the peak corresponding to 3-methylhexane is compared to that of a

known standard.

The mass spectrum of the analyte is compared to a reference library (e.g., NIST Mass

Spectral Library) for confirmation. The characteristic fragmentation pattern of 3-
methylhexane will provide a definitive identification.

Sample Preparation GC-MS Analysis Data Analysis

Sample Matrix Dilution/Extraction Prepared Sample Injector GC Column MS Detector Data Acquisition Library Search Identification

Click to download full resolution via product page

Caption: Workflow for the analysis of 3-methylhexane by GC-MS.

Spectroscopic Data
Spectroscopic data is essential for the unambiguous identification of 3-methylhexane.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum of 3-methylhexane
in CDCl₃ exhibits characteristic signals corresponding to the different types of protons in the

molecule. The chemical shifts (δ) are typically observed in the upfield region (0.8-1.4 ppm)

characteristic of alkanes.[4]

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum in CDCl₃ will

show distinct peaks for each of the seven carbon atoms, with chemical shifts also in the

typical alkane region (11-40 ppm).[4]

Applications and Relevance
3-Methylhexane is a component of gasoline and other fuel mixtures, where its branched

structure contributes to a higher octane rating compared to linear alkanes.[3] In the laboratory,

it can be used as a nonpolar solvent and as a model compound for studying alkane reactions,

such as hydrocarboxylation and oxygenation. Furthermore, 3-methylhexane has been
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identified as a human metabolite, making it relevant in biomedical research and diagnostics.[4]

[6]

Conclusion
This technical guide has provided a detailed examination of the molecular weight, formula, and

key properties of 3-methylhexane. The information presented, from its fundamental chemical

structure to a practical analytical protocol, is intended to serve as a valuable resource for

scientists and researchers. A thorough understanding of these characteristics is paramount for

the effective and safe use of 3-methylhexane in a variety of scientific and industrial

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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